![molecular formula C22H20ClNO4 B249617 4-({4-[(2-Chlorobenzyl)oxy]-3-methoxybenzyl}amino)benzoic acid](/img/structure/B249617.png)
4-({4-[(2-Chlorobenzyl)oxy]-3-methoxybenzyl}amino)benzoic acid
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Overview
Description
4-({4-[(2-Chlorobenzyl)oxy]-3-methoxybenzyl}amino)benzoic acid, also known as CB-03-01, is a synthetic compound that has gained significant attention in the field of scientific research. It is a potent and selective inhibitor of the androgen receptor, which makes it a promising candidate for the treatment of androgen-related disorders such as acne, hirsutism, and androgenetic alopecia.
Mechanism of Action
4-({4-[(2-Chlorobenzyl)oxy]-3-methoxybenzyl}amino)benzoic acid works by binding to the androgen receptor and preventing the binding of androgens such as testosterone and dihydrotestosterone. This leads to a decrease in the production of sebum, which is a major contributor to acne. It also inhibits the growth of hair follicles, which is beneficial in the treatment of hirsutism and androgenetic alopecia.
Biochemical and Physiological Effects:
This compound has been shown to have minimal systemic absorption, which reduces the risk of systemic side effects. In addition, it has been shown to have a favorable safety profile, with no significant adverse effects reported in clinical trials.
Advantages and Limitations for Lab Experiments
One of the major advantages of 4-({4-[(2-Chlorobenzyl)oxy]-3-methoxybenzyl}amino)benzoic acid is its high selectivity for the androgen receptor, which makes it a valuable tool for studying the role of androgens in various physiological processes. However, its limited solubility in aqueous solutions can make it difficult to work with in certain experiments.
Future Directions
There are several potential future directions for research on 4-({4-[(2-Chlorobenzyl)oxy]-3-methoxybenzyl}amino)benzoic acid. One area of interest is the development of topical formulations for the treatment of acne and other dermatological conditions. Another potential application is in the treatment of prostate cancer, as androgens play a key role in the growth and progression of this disease. Further studies are also needed to fully understand the mechanism of action of this compound and its potential interactions with other drugs.
Synthesis Methods
The synthesis of 4-({4-[(2-Chlorobenzyl)oxy]-3-methoxybenzyl}amino)benzoic acid involves several steps, starting with the reaction of 2-chlorobenzyl chloride with 3-methoxyphenol to form 4-(2-chlorobenzyloxy)-3-methoxybenzyl alcohol. This intermediate is then reacted with 4-aminobenzoic acid to produce this compound.
Scientific Research Applications
4-({4-[(2-Chlorobenzyl)oxy]-3-methoxybenzyl}amino)benzoic acid has been extensively studied for its potential therapeutic applications in various androgen-related disorders. In vitro studies have shown that this compound is a potent and selective inhibitor of the androgen receptor, with a higher affinity for the receptor than other commonly used anti-androgens. This makes it a promising candidate for the treatment of acne, hirsutism, and androgenetic alopecia.
properties
Molecular Formula |
C22H20ClNO4 |
---|---|
Molecular Weight |
397.8 g/mol |
IUPAC Name |
4-[[4-[(2-chlorophenyl)methoxy]-3-methoxyphenyl]methylamino]benzoic acid |
InChI |
InChI=1S/C22H20ClNO4/c1-27-21-12-15(13-24-18-9-7-16(8-10-18)22(25)26)6-11-20(21)28-14-17-4-2-3-5-19(17)23/h2-12,24H,13-14H2,1H3,(H,25,26) |
InChI Key |
VAZCMSUVFGJUFT-UHFFFAOYSA-N |
SMILES |
COC1=C(C=CC(=C1)CNC2=CC=C(C=C2)C(=O)O)OCC3=CC=CC=C3Cl |
Canonical SMILES |
COC1=C(C=CC(=C1)CNC2=CC=C(C=C2)C(=O)O)OCC3=CC=CC=C3Cl |
Origin of Product |
United States |
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